Cas no 2228984-93-6 (Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate
• CAS No: 2228984-93-6
• MF: C₁₀H₁₀F₂O₃
• MW: 216.18
• CID: 5076678
• PubChem ID: 19770417
• Update Time: 2025-10-29

Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C10H10F2O3/c1-15-10(14)5-9(13)6-2-7(11)4-8(12)3-6/h2-4,9,13H,5H2,1H3
• InChI Key： WRXNKNFXKXQCAS-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(F)C=1)(O)CC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate

Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate (CAS No. 2228984-93-6): A Comprehensive Overview

Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate, identified by the CAS number 2228984-93-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The presence of both fluorine substituents and a hydroxy group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular formula of Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate is C₉H₉F₂O₃, reflecting its composition of carbon, hydrogen, and fluorine atoms. The compound's structure includes a phenyl ring substituted with two fluorine atoms at the 3rd and 5th positions, linked to a propanoate moiety that bears a hydroxyl group at the third carbon. This configuration contributes to its reactivity and makes it a versatile building block for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to better efficacy and reduced side effects. Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate exemplifies this trend, as its structure suggests potential applications in the synthesis of novel therapeutic agents.

One of the most compelling aspects of Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate is its utility as a chiral intermediate. The presence of a stereocenter at the carbon atom bearing the hydroxyl group allows for the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical development. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of molecular handedness essential for achieving desired therapeutic outcomes.

The synthesis of Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include halogenation of a phenyl precursor, followed by nucleophilic substitution to introduce the hydroxyl group. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often employed to achieve regioselective fluorination at the desired positions on the aromatic ring. These synthetic strategies underscore the compound's importance in advanced organic synthesis.

Recent research has explored the use of Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate in the development of antiviral and anticancer agents. The combination of fluoro substituents and hydroxyl groups provides multiple sites for further functionalization, enabling the creation of diverse pharmacophores. For instance, studies have demonstrated its role in synthesizing protease inhibitors targeting viral replication mechanisms. Additionally, modifications to its structure have led to compounds with promising activity against certain types of cancer cells.

The compound's potential extends beyond pharmaceutical applications into materials science. Fluorinated organic compounds are known for their unique electronic properties, making them valuable in the development of liquid crystals, organic semiconductors, and advanced polymers. Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate could serve as a precursor for materials with enhanced thermal stability and chemical resistance, which are critical for high-performance applications.

In conclusion, Methyl 3-(3,5-difluorophenyl)-3-hydroxypropanoate (CAS No. 2228984-93-6) is a multifaceted compound with significant implications in pharmaceutical chemistry and material science. Its structural features enable diverse synthetic pathways and potential applications in drug development, chiral chemistry, and advanced materials. As research continues to uncover new uses for this compound, its importance is likely to grow further within both academic and industrial settings.